N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine

• IUPAC Name: N-methyl-2-morpholin-4-yl-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine
• InChI: InChI=1S/C13H24N4O2/c1-3-4-12-14-13(19-15-12)11-16(2)5-6-17-7-9-18-10-8-17/h3-11H2,1-2H3
• InChI Key: ZPOGMQVFAGHQAD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)CN(C)CCN2CCOCC2
• Molecular Formula: C13H24N4O2
• Molecular Weight: 268.36 g/mol

Description

N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine, also known as MPPE, is a chemical compound that has been shown to have potential scientific research applications.

Mechanism of Action

The mechanism of action of N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine involves its binding to the sigma-1 receptor. This binding activates various intracellular signaling pathways, which can lead to changes in cellular function. N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine has been found to increase the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin. N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine has also been found to modulate the activity of various ion channels, including voltage-gated calcium channels and NMDA receptors.
Biochemical and Physiological Effects
N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine has been found to have various biochemical and physiological effects. In animal studies, N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine has been found to increase locomotor activity, enhance learning and memory, and reduce anxiety-like behavior. N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine has also been found to have neuroprotective effects, as it can protect against various forms of neuronal damage, including ischemia and oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine in lab experiments is its selectivity for the sigma-1 receptor. This allows researchers to study the specific effects of sigma-1 receptor activation without the confounding effects of other receptors. However, one limitation of using N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine is its relatively low potency, which can make it difficult to achieve the desired effects at lower concentrations.

Future Directions

There are several future directions for N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine research. One area of interest is the potential use of N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine as a treatment for various neurological disorders, including Alzheimer's disease and Parkinson's disease. Another area of interest is the development of more potent and selective sigma-1 receptor agonists, which could have even greater therapeutic potential. Additionally, research into the cellular and molecular mechanisms of N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine could provide further insights into the role of the sigma-1 receptor in various physiological processes.

Synthesis Methods

N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of propionic acid with thionyl chloride to form propionyl chloride. The propionyl chloride is then reacted with hydrazine hydrate to form 3-propyl-1,2,4-oxadiazole. The final step involves the reaction of 3-propyl-1,2,4-oxadiazole with N-methyl-2-(4-morpholinyl)ethanamine to form N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine.

Scientific Research Applications

N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine has been shown to have potential scientific research applications, particularly in the field of neuroscience. N-methyl-2-(4-morpholinyl)-N-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine has been found to act as a selective agonist of the sigma-1 receptor, which is a protein that is expressed in various parts of the brain. The sigma-1 receptor has been shown to play a role in various physiological processes, including neurotransmitter release, ion channel regulation, and cell survival.